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Cat. No.: B121084 Get Quote

An In-depth Technical Guide on the Solubility of 2-Aminophenol in Organic Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction
2-Aminophenol (ortho-aminophenol) is an aromatic organic compound with the chemical

formula C₆H₇NO.[1] It features both an amino (-NH₂) and a hydroxyl (-OH) functional group

attached to a benzene ring, making it an amphoteric molecule.[1][2] This dual functionality

imparts a versatile reactivity profile, establishing 2-aminophenol as a crucial intermediate in

the synthesis of dyes, pharmaceuticals, and heterocyclic compounds.[1][2][3] Understanding its

solubility in various organic solvents is critical for process design, purification via

recrystallization, formulation development, and predicting its behavior in different chemical

environments. This guide provides a comprehensive overview of the solubility of 2-
aminophenol, detailed experimental protocols for its determination, and a workflow for

solubility analysis.

Quantitative Solubility Data
The solubility of 2-aminophenol is influenced by the polarity of the solvent, with a general

preference for polar organic solvents due to its ability to form hydrogen bonds.[4] It is

moderately soluble in alcohols and can be recrystallized from hot water.[1] The following table

summarizes the available quantitative solubility data in various solvents.
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Solvent Chemical Class Solubility Temperature (°C)

Water Protic, Polar 17 g/L 20

Water Protic, Polar 1 g in 50 mL (20 g/L) Cold

Ethanol Protic, Polar
1 g in 23 mL (43.5

g/L)
Cold

Ethanol Protic, Polar Soluble Not Specified

Diethyl Ether Ethereal, Polar Soluble Not Specified

Acetonitrile Nitrile, Polar Aprotic Very Soluble Not Specified

Ethyl Acetate Ester, Polar Aprotic Very Soluble Not Specified

Acetone Ketone, Polar Aprotic Very Soluble Not Specified

Dimethyl Sulfoxide

(DMSO)

Sulfoxide, Polar

Aprotic
Very Soluble Not Specified

Toluene Aromatic Hydrocarbon Slightly Soluble Not Specified

Chloroform
Halogenated

Hydrocarbon
Slightly Soluble Not Specified

Benzene Aromatic Hydrocarbon Insoluble Not Specified

Trifluoroacetic Acid Carboxylic Acid Slightly Soluble Not Specified

Note: Qualitative descriptions such as "Soluble," "Slightly Soluble," and "Insoluble" are included

where precise quantitative data is unavailable in the cited literature.[2][5][6][7][8][9]

Experimental Protocols
Accurate determination of solubility is fundamental for chemical research and development.

The following are detailed methodologies for key experiments related to the solubility of 2-
aminophenol.

Protocol 1: Quantitative Solubility Determination using
the Isothermal Shake-Flask Method
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This is a standard method for determining the equilibrium solubility of a compound in a given

solvent.

Objective: To determine the saturation solubility of 2-aminophenol in a specific organic solvent

at a controlled temperature.

Materials:

2-Aminophenol (≥99% purity)

Selected organic solvent (HPLC grade)

Scintillation vials or sealed flasks

Orbital shaker with temperature control

Syringe filters (0.45 µm, solvent-compatible)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

Procedure:

Preparation: Add an excess amount of solid 2-aminophenol to a series of vials. The excess

solid is crucial to ensure that equilibrium with a saturated solution is achieved.

Solvent Addition: Add a known volume of the chosen organic solvent to each vial.

Equilibration: Seal the vials tightly and place them in a temperature-controlled orbital shaker.

Agitate the vials at a constant speed for a predetermined period (e.g., 24-72 hours) to ensure

equilibrium is reached.[10] The temperature should be maintained at the desired value (e.g.,

25 °C).

Phase Separation: After equilibration, cease agitation and allow the vials to stand

undisturbed in the temperature-controlled environment for at least 24 hours to allow the

excess solid to settle.
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Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the solution through a 0.45 µm syringe filter into a clean vial. This step

removes any undissolved microcrystals.

Dilution: Accurately dilute the filtered, saturated solution with the same solvent to a

concentration that falls within the linear range of the analytical instrument.

Quantification: Analyze the concentration of 2-aminophenol in the diluted sample using a

pre-calibrated HPLC or UV-Vis spectrophotometer.

Calculation: Calculate the original solubility by multiplying the measured concentration by the

dilution factor. The result is typically expressed in g/L or mol/L.

Protocol 2: Qualitative Solubility Classification
This method provides a rapid assessment of solubility and can indicate the presence of acidic

or basic functional groups.

Objective: To classify the solubility of 2-aminophenol in water, acidic, and basic aqueous

solutions.

Materials:

2-Aminophenol

Test tubes

Deionized water

5% (w/v) Sodium Hydroxide (NaOH) solution

5% (w/v) Sodium Bicarbonate (NaHCO₃) solution

5% (v/v) Hydrochloric Acid (HCl) solution

Procedure:
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Water Solubility: Place approximately 25 mg of 2-aminophenol into a test tube and add 0.75

mL of deionized water in portions, shaking vigorously after each addition.[11] Observe if the

solid dissolves completely. Due to its amphoteric nature and moderate water solubility, it may

show partial dissolution.

Acid Solubility (5% HCl): In a separate test tube, add 25 mg of 2-aminophenol and 0.75 mL

of 5% HCl solution.[11] Shake vigorously. The amino group (-NH₂) is basic and will be

protonated by the acid to form a water-soluble ammonium salt, leading to dissolution.

Base Solubility (5% NaOH): In a third test tube, add 25 mg of 2-aminophenol and 0.75 mL

of 5% NaOH solution.[12] Shake vigorously. The hydroxyl group (-OH) is acidic and will be

deprotonated by the strong base to form a water-soluble phenoxide salt, resulting in

dissolution.

Weak Base Solubility (5% NaHCO₃): In a fourth test tube, add 25 mg of 2-aminophenol and

0.75 mL of 5% NaHCO₃ solution.[12] The phenolic hydroxyl group is a weak acid and

typically will not react with a weak base like sodium bicarbonate. Observe for any signs of

dissolution or gas evolution (which would indicate a stronger acid).

Visualized Experimental Workflow
The following diagram illustrates a logical workflow for determining and analyzing the solubility

of an organic compound like 2-aminophenol.
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Caption: Workflow for solubility determination of 2-aminophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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